Cas no 1807162-70-4 (Ethyl 4-cyano-2,6-dichlorobenzoate)

Ethyl 4-cyano-2,6-dichlorobenzoate structure
1807162-70-4 structure
Product Name:Ethyl 4-cyano-2,6-dichlorobenzoate
CAS No:1807162-70-4
MF:C10H7Cl2NO2
MW:244.074080705643
CID:4796253
Update Time:2023-08-17

Ethyl 4-cyano-2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-2,6-dichlorobenzoate
    • Inchi: 1S/C10H7Cl2NO2/c1-2-15-10(14)9-7(11)3-6(5-13)4-8(9)12/h3-4H,2H2,1H3
    • InChI Key: ZRDCVTFFYFSABI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)C=C(C=1C(=O)OCC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 274
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.1

Ethyl 4-cyano-2,6-dichlorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015018415-250mg
Ethyl 4-cyano-2,6-dichlorobenzoate
1807162-70-4 97%
250mg
484.80 USD 2021-05-31
Alichem
A015018415-500mg
Ethyl 4-cyano-2,6-dichlorobenzoate
1807162-70-4 97%
500mg
839.45 USD 2021-05-31
Alichem
A015018415-1g
Ethyl 4-cyano-2,6-dichlorobenzoate
1807162-70-4 97%
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1,564.50 USD 2021-05-31
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